3-(3,3-diphenylpropanamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3,3-diphenylpropanoylamino)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C32H28N2O3/c1-2-22-17-19-25(20-18-22)33-32(36)31-30(26-15-9-10-16-28(26)37-31)34-29(35)21-27(23-11-5-3-6-12-23)24-13-7-4-8-14-24/h3-20,27H,2,21H2,1H3,(H,33,36)(H,34,35)
• InChI Key: HXFXBNHUDURGMT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C32H28N2O3
• Molecular Weight: 488.6 g/mol

Description

3-(3,3-diphenylpropanamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide, also known as DPB, is a synthetic compound that belongs to the benzofuran class of compounds. It has been extensively studied for its potential applications in scientific research. DPB has been found to possess a range of biological activities, making it a promising candidate for use in various research fields.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with similar chemical structures, such as benzofuran carboxamide derivatives, involves their synthesis and characterization to explore their physical and chemical properties. For instance, a study on the synthesis of novel benzofuran-2-carboxamide derivatives evaluated their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques, highlighting their potential as bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

Biological and Pharmacological Activities

The biological and pharmacological activities of related compounds have been a significant area of research. For instance, a series of innovative 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives were synthesized and screened for their in-vitro antibacterial activity against various pathogenic microorganisms. This study highlights the potential of these compounds as antibacterial agents (Idrees, Kola, & Siddiqui, 2019).

Neuroprotective and Antioxidant Effects

The neuroprotective and antioxidant effects of benzofuran-2-carboxamide derivatives have been explored, with certain derivatives showing considerable protection against excitotoxic neuronal cell damage. This suggests the potential of these compounds for further development as neuroprotective agents (Cho et al., 2015).

Materials Science Applications

In materials science, research has focused on the synthesis of polymers derived from compounds with similar structures, exploring their solubility, thermal stability, and potential applications in creating advanced materials. For example, the preparation of rigid-rod polyamides and polyimides from related diamino compounds was characterized by their excellent thermooxidative stability and amorphous nature, demonstrating their potential in high-performance materials applications (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).